Bis(chloromethyl) Ether

• CAS No.: 542-88-1
• Product Name: Bis(chloromethyl) Ether
• Molecular Formula: (CH2Cl)2O; C2H4Cl2O
• Molecular Weight: 114.96 g/mol
• IUPAC Name: chloro(chloromethoxy)methane
• Standard InChI: InChI=1S/C2H4Cl2O/c3-1-5-2-4/h1-2H2
• Standard InChIKey: HRQGCQVOJVTVLU-UHFFFAOYSA-N
• Impurities: One ... "commercial" /grade/ ... contained traces of carbonyl-containing impurity.
• SMILES: C(OCCl)Cl
• Canonical SMILES: C(OCCl)Cl
• Boiling Point: 223 °F at 760 mm Hg (EPA, 1998); 106.0 °C; 104 °C; 104-106 °C
• Colorform: Colorless liquid
• Density: 1.315 at 68 °F (EPA, 1998); 1.323 g/cu cm at 15 °C; Relative density (water = 1): 1.3
• Flash Point: Less than 66.2F (EPA, 1998); <19 °C (closed cup)
• Melting Point: -42.7 °F (EPA, 1998); -41.5 °C; -42 °C
• Physical Description: Dichlorodimethyl ether, symmetrical appears as a colorless volatile liquid with a chloroform-like odor. Toxic by inhalation, skin absorption and ingestion. Dangerous fire risk - flash point below 0°F. Vapors much denser than air. Insoluble in water and denser than water. Used to make paints and varnish, and as a solvent.; COLOURLESS LIQUID WITH PUNGENT ODOUR.
• Description: Bis(chloromethyl) Ether is a colorless, flammable, carcinogenic liquid with an extremely suffocating odor. Bis(Chloromethyl) Ether is used in industry as an alkylating agent, a chemical intermediate, a monitoring indicator for the presence of chloromethyl ether, and as a laboratory reagent. This substance is irritating to eyes and mucous membranes and emits toxic vapors of hydrochloric acid and other chlorinated compounds when heated to decomposition. Exposure to Bis(Chloromethyl) ether is associated with higher risk of developing lung cancer, mainly small-cell type, and the risk increases with increasing duration and cumulative exposure. (NCI05); Bis(chloromethyl) ether is a clear liquid with a strong unpleasant odor. It does not occur naturally. It dissolves easily in water, but degrades rapidly and readily evaporates into air. In the past, it was used to make several types of polymers, resins, and textiles, but its use is now highly restricted. Only small quantities of bis(chloromethyl) ether are produced in the United States. The small quantities that are produced are only used in enclosed systems to make other chemicals. However, small quantities of bis(chloromethyl) ether may be formed as an impurity during the production of another chemical, chloromethyl methyl ether.; Bis(chloromethyl) ether is an ether that is dimethyl ether in which one of the hydrogens attached to each of the methyl group has replaced by a chlorine. It has a role as a carcinogenic agent and an alkylating agent. It is an ether and an organochlorine compound.
• Shelf Life: Unstable in moist air.; Forms explosive mixture with air.
• Solubility: Reacts with water (NIOSH, 2016); 0.19 M; In water, 1,020 mg/L at 25 °C; In water, 2.20X10+4 mg/L at 25 °C; Miscible with ethanol, ethyl ether; Miscible with many organic solvents; Solubility in water: reaction
• Synonyms: Bis(Chloromethyl) Ether; Bis(Chloromethyl)Ether; Chloromethyl Ether; Dichloromethyl Ether; Ether, Chloromethyl; Ether, Dichloromethyl
• Vapor Density: 4 (EPA, 1998) (Relative to Air); 4.0 (Air = 1); Relative vapor density (air = 1): 4.0
• Vapor Pressure: 30 mm Hg at 71.6 °F (EPA, 1998); 29.40 mmHg; 29.4 mm Hg at 25 °C /from experimentally derived coefficients/; Vapor pressure, kPa at 25 °C: 3.9
• PubChem Compound: 10967
• Last Modified: Nov 11 2021